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Compound of Interest

Compound Name: LysoTracker Yellow HCK 123

Cat. No.: B15555819 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of LysoTracker Yellow HCK-123, a

fluorescent probe for labeling and tracking acidic organelles, primarily lysosomes, in live cells.

We will delve into its mechanism of action, spectral properties, and detailed protocols for its

application in visualizing lysosomal trafficking. This guide is intended to assist researchers in

leveraging this tool for studies in cell biology, neurodegenerative diseases, and drug discovery.

Introduction to Lysosomal Trafficking and
Visualization
Lysosomes are dynamic, membrane-bound organelles that serve as the primary degradative

compartments within eukaryotic cells.[1][2] They play a crucial role in various cellular

processes, including the breakdown of macromolecules, removal of damaged organelles

(autophagy), and defense against pathogens.[1][2][3] The trafficking of materials to and from

lysosomes is a tightly regulated process, and its dysregulation is implicated in numerous

diseases, including lysosomal storage disorders and neurodegenerative conditions.[2]

Visualizing the intricate network of lysosomal trafficking is paramount to understanding these

cellular processes and disease states.[4] Several methods exist for labeling lysosomes, such

as immunolabeling of lysosomal-associated membrane proteins (LAMPs) or using fluorescent

dyes that accumulate in these acidic compartments.[4] LysoTracker probes, including
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LysoTracker Yellow HCK-123, fall into the latter category and are widely used for their high

selectivity and utility in live-cell imaging.[5][6]

LysoTracker Yellow HCK-123: Mechanism and
Properties
LysoTracker Yellow HCK-123 is a cell-permeant, yellow fluorescent dye specifically designed to

stain acidic compartments in live cells.[1][7][8] Its mechanism of action is based on its chemical

nature as a weakly basic amine linked to a fluorophore.[1][6][9]

Mechanism of Accumulation:

Cell Permeability: In its neutral, unprotonated state at physiological pH, LysoTracker Yellow

HCK-123 can freely cross the cell membrane and enter the cytoplasm.[1]

Protonation in Acidic Environment: The lumen of the lysosome is maintained at an acidic pH

(typically 4.5-5.0).[1] Upon entering this acidic environment, the weakly basic moiety of the

LysoTracker probe becomes protonated.[1]

Sequestration: This protonation results in a positively charged molecule that can no longer

readily diffuse across the lysosomal membrane, leading to its accumulation and

concentration within the lysosome.[1]

This selective accumulation allows for the bright and specific fluorescent labeling of lysosomes

and other acidic organelles.

Quantitative Data Summary
The following tables summarize the key quantitative properties of LysoTracker Yellow HCK-

123.

Table 1: Spectral Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://aatbioquest.blogspot.com/2017/03/the-spectra-of-lysotracker-probes.html
https://tools.thermofisher.com/content/sfs/manuals/mp07525.pdf
https://www.fishersci.ca/shop/products/molecular-probes-lysotracker-yellow-hck-123/l12491
https://www.thermofisher.com/order/catalog/product/L12491
http://www.ulab360.com/product.php?mod=view&id=3535&code=L12491
https://www.fishersci.ca/shop/products/molecular-probes-lysotracker-yellow-hck-123/l12491
https://tools.thermofisher.com/content/sfs/manuals/mp07525.pdf
https://www.medchemexpress.com/lysotracker-yellow-hck-123.html
https://www.fishersci.ca/shop/products/molecular-probes-lysotracker-yellow-hck-123/l12491
https://www.fishersci.ca/shop/products/molecular-probes-lysotracker-yellow-hck-123/l12491
https://www.fishersci.ca/shop/products/molecular-probes-lysotracker-yellow-hck-123/l12491
https://www.fishersci.ca/shop/products/molecular-probes-lysotracker-yellow-hck-123/l12491
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Excitation Maximum ~465 nm [1][5][8][10][11][12]

Emission Maximum ~535 nm [1][5][8][10][11][12]

Stokes Shift ~70 nm Calculated

Spectrally Similar To

SYBR Gold, Nuclear Green,

Nuclear Orange, TOTO-1, TO-

PRO-1

[13]

Table 2: Experimental Parameters

Parameter Recommended Value Reference

Working Concentration

50 - 75 nM for live cells; can be

higher (e.g., 1.6-3.2 µM) in

some contexts

[5][6][14]

Incubation Time 30 - 60 minutes [9][14]

Incubation Temperature 37°C [9]

Solvent for Stock Solution DMSO [15]

Storage of Stock Solution

-20°C for up to 1 month; -80°C

for up to 6 months (protect

from light)

[9]

Experimental Protocols
This section provides a detailed methodology for staining live cells with LysoTracker Yellow

HCK-123 to visualize lysosomes.

Preparation of Reagents
LysoTracker Yellow HCK-123 Stock Solution: Prepare a 1 mM stock solution in high-quality,

anhydrous dimethyl sulfoxide (DMSO). Aliquot and store at -20°C or -80°C, protected from

light.[9]
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Staining Solution: On the day of the experiment, dilute the stock solution to the desired

working concentration (e.g., 50-75 nM) in pre-warmed (37°C) cell culture medium.[6] It is

crucial to use the lowest possible concentration that provides adequate signal to minimize

potential artifacts.[6]

Staining Protocol for Adherent Cells
Cell Seeding: Plate cells on a suitable imaging vessel (e.g., glass-bottom dishes, chamber

slides) and culture until they reach the desired confluency.

Aspirate Medium: Carefully remove the culture medium from the cells.

Add Staining Solution: Add the pre-warmed staining solution to the cells.

Incubate: Incubate the cells at 37°C in a 5% CO₂ atmosphere for 30 to 60 minutes.[9][14]

The optimal incubation time may vary depending on the cell type.

Wash (Optional): The requirement for a wash step can be cell-type dependent. If high

background fluorescence is observed, a gentle wash with fresh, pre-warmed medium can be

performed.

Imaging: Proceed with live-cell imaging using a fluorescence microscope equipped with

appropriate filters for the excitation and emission wavelengths of LysoTracker Yellow HCK-

123.

Staining Protocol for Suspension Cells
Cell Harvesting: Centrifuge the cell suspension to obtain a cell pellet.

Resuspend in Staining Solution: Gently resuspend the cell pellet in the pre-warmed staining

solution.

Incubate: Incubate the cells at 37°C in a 5% CO₂ atmosphere for 30 to 60 minutes.

Wash (Optional): Centrifuge the cells and resuspend in fresh, pre-warmed medium if a wash

step is necessary.

Imaging: Transfer the stained cells to a suitable imaging vessel for microscopy.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://tools.thermofisher.com/content/sfs/manuals/mp07525.pdf
https://tools.thermofisher.com/content/sfs/manuals/mp07525.pdf
https://www.medchemexpress.com/lysotracker-yellow-hck-123.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4818652/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizing Lysosomal Trafficking: Signaling
Pathways and Workflows
The following diagrams illustrate the mechanism of LysoTracker Yellow HCK-123, a typical

experimental workflow, and a simplified representation of lysosomal biogenesis and trafficking.
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Caption: Mechanism of LysoTracker Yellow HCK-123 accumulation in lysosomes.
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Caption: Experimental workflow for staining cells with LysoTracker Yellow HCK-123.
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Caption: Simplified overview of lysosomal biogenesis and trafficking pathways.

Applications in Research and Drug Development
The ability to visualize and track lysosomes in real-time has significant implications for various

research areas:

Fundamental Cell Biology: Studying the dynamics of lysosomal movement, fusion, and

fission events.

Neurodegenerative Diseases: Investigating the role of lysosomal dysfunction in conditions

like Alzheimer's and Parkinson's disease, where impaired clearance of protein aggregates is

a key pathological feature.[2]
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Lysosomal Storage Diseases: Phenotypic screening of compound libraries to identify drugs

that can correct lysosomal defects.[14]

Oncology: Understanding the role of lysosomes in cancer cell survival, metastasis, and drug

resistance.

Drug Delivery: Tracking the intracellular fate of drug-nanoparticle conjugates that are often

targeted to the endo-lysosomal pathway.

Conclusion
LysoTracker Yellow HCK-123 is a valuable tool for the visualization of lysosomes in living cells.

Its straightforward mechanism of action and simple staining protocol make it accessible for a

wide range of applications. By providing a means to observe lysosomal trafficking in real-time,

this fluorescent probe can offer critical insights into fundamental cellular processes and the

pathophysiology of various diseases, thereby aiding in the development of novel therapeutic

strategies. Researchers should, however, be mindful of potential artifacts and optimize staining

conditions for their specific cell type and experimental goals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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